Cas no 138194-04-4 ((5-Pyrid-4-ylthien-2-yl)methanol)

• Product Name: (5-Pyrid-4-ylthien-2-yl)methanol
• CAS No: 138194-04-4
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 879853
• Update Time: 2025-11-02

(5-Pyrid-4-ylthien-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Pyrid-4-ylthien-2-yl)methanol
• (5-pyridin-4-ylthiophen-2-yl)methanol
• (5-(4-pyridyl)-2-thienyl)methan-1-ol
• [5-(pyridin-4-yl)thiophen-2-yl]methanol
• AG-D-77328
• CC67009
• CTK4C1142
• SBB091313

• Inchi： 1S/C10H9NOS/c12-7-9-1-2-10(13-9)8-3-5-11-6-4-8/h1-6,12H,7H2
• InChI Key： GDGUQNXUEMPEKM-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 191.04057

Experimental Properties

• PSA: 33.12
• LogP: 2.30240

Additional information on (5-Pyrid-4-ylthien-2-yl)methanol

Recent Advances in the Study of (5-Pyrid-4-ylthien-2-yl)methanol and Related Compounds (CAS: 138194-04-4)

The compound (5-Pyrid-4-ylthien-2-yl)methanol, with the CAS number 138194-04-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both pyridine and thiophene moieties, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic uses, particularly in the context of enzyme inhibition and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of (5-Pyrid-4-ylthien-2-yl)methanol derivatives and their inhibitory effects on specific kinases involved in inflammatory pathways. The researchers employed a multi-step synthetic route, starting from commercially available 4-pyridylthiophene, to achieve high yields of the target compound. Structural confirmation was performed using NMR spectroscopy and mass spectrometry, ensuring the purity and identity of the synthesized molecules.

In another groundbreaking study, researchers investigated the potential of (5-Pyrid-4-ylthien-2-yl)methanol as a building block for novel PROTACs (Proteolysis Targeting Chimeras). The compound's ability to serve as a linker between target proteins and E3 ubiquitin ligases was demonstrated in vitro, showing promising results in the degradation of oncogenic proteins. This research, published in Nature Chemical Biology, highlights the versatility of 138194-04-4 in modern drug development strategies.

Pharmacological evaluations have revealed that derivatives of (5-Pyrid-4-ylthien-2-yl)methanol exhibit moderate to strong binding affinities for various biological targets. Molecular docking studies suggest that the hydroxyl group and the nitrogen atom in the pyridine ring play crucial roles in forming hydrogen bonds with active sites of target enzymes. These findings were corroborated by X-ray crystallography data, providing atomic-level insights into the compound's interactions with biological macromolecules.

Recent patent applications have also emerged, covering novel formulations containing (5-Pyrid-4-ylthien-2-yl)methanol for the treatment of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, combined with its neuroprotective properties observed in animal models, positions it as a potential therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases. Clinical trials are anticipated to begin within the next two years.

From a chemical perspective, the stability and reactivity of 138194-04-4 have been thoroughly investigated. Studies have shown that the compound remains stable under physiological conditions while being sufficiently reactive for further derivatization. This balance makes it particularly valuable for medicinal chemistry applications where both stability and modifiability are required.

In conclusion, (5-Pyrid-4-ylthien-2-yl)methanol (CAS: 138194-04-4) represents a versatile scaffold with significant potential in pharmaceutical development. Its unique structural features, combined with promising biological activities, make it a compound of considerable interest for future research. As synthetic methodologies continue to improve and biological evaluations progress, we anticipate seeing more applications of this compound in drug discovery programs targeting various disease pathways.